Cas no 1261853-14-8 (3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid)

• Product Name: 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid
• CAS No: 1261853-14-8
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4962810
• Update Time: 2025-06-09

3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid

• Inchi： 1S/C10H9F3O4/c11-10(12,13)17-7-2-3-8(14)6(5-7)1-4-9(15)16/h2-3,5,14H,1,4H2,(H,15,16)
• InChI Key： SEIXVIJZFNHUSA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=C1)CCC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 250.04529325 g/mol
• Monoisotopic Mass: 250.04529325 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8
• Molecular Weight: 250.17

Additional information on 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid

Introduction to 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261853-14-8)

3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261853-14-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its hydroxy and trifluoromethoxy functional groups, which confer it with distinct physicochemical properties and potential biological activities.

The molecular formula of 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid is C₁₁H₉F₃O₃, and its molecular weight is approximately 240.18 g/mol. The presence of the hydroxy group (OH) and the trifluoromethoxy group (OCF₃) in the aromatic ring imparts significant polarity and lipophilicity, making it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid has also been investigated for its potential anticancer effects. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that it could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid have also been studied in detail. Its high lipophilicity allows for good membrane permeability, which is crucial for effective drug delivery. However, the presence of the hydroxy group can also lead to rapid metabolism, which may affect its bioavailability. Therefore, ongoing research is focused on optimizing its chemical structure to enhance its stability and prolong its therapeutic effects.

In addition to its therapeutic potential, 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique functional groups provide a versatile platform for the synthesis of a wide range of derivatives with diverse biological activities. This makes it an important intermediate in the development of new drugs and materials.

The safety profile of 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid has also been evaluated in various preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new compound, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, 3-(2'-Hydroxy-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261853-14-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.